Cas no 29710-98-3 (1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1))

• Product Name: 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1)
• CAS No: 29710-98-3
• MF: C₃₇H₇₈IN
• MW: 663.926404476166
• MDL: MFCD00075595
• CID: 239310
• PubChem ID: 24863302
• Update Time: 2025-11-02

1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1)
• tridodecyl(methyl)azanium,iodide
• Methyltridodecylammonium iodide
• N,N-Didodecyl-N-methyl-1-dodecanaminium iodide
• Tridodecylmethylammonium iodide
• tri-n-dodecylmethylammonium iodide
• SCHEMBL1475910
• AS-70053
• tridodecyl(methyl)azanium;iodide
• DTXSID00583626
• N,N-Didodecyl-N-methyldodecan-1-aminium iodide
• TRIDODECYL(METHYL)AZANIUM IODIDE
• Tridodecylmethylammonium iodide,97%
• 1-Dodecanaminium, N,N-didodecyl-N-methyl-, iodide (1:1)
• 29710-98-3
• TRIDODECYLMETHYLAMMONIUMIODIDE
• AKOS030529061
• G77850

• MDL： MFCD00075595
• Inchi： 1S/C37H78N.HI/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;/h5-37H2,1-4H3;1H/q+1;/p-1
• InChI Key： JRLISGAUAJZAGL-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 663.51800
• Monoisotopic Mass: 663.51790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 33
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 106-107 °C (lit.)
• PSA: 0.00000
• LogP: 10.19970
• Solubility: Not available

1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10

Additional information on 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1)

1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1) (CAS 29710-98-3): A Comprehensive Technical Overview

1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1), with CAS number 29710-98-3, is a quaternary ammonium compound that has gained significant attention in various industrial and research applications. This cationic surfactant belongs to the family of alkylammonium salts, which are widely recognized for their unique surface-active properties. The compound's molecular structure features three long alkyl chains (dodecyl groups) attached to a central nitrogen atom, making it particularly effective in modifying surface properties.

The growing interest in specialty surfactants like 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide stems from their versatile applications in material science, nanotechnology, and biomedical fields. Recent trends in green chemistry and sustainable formulations have prompted researchers to explore the potential of such compounds as alternatives to more traditional, less environmentally friendly surfactants. The compound's CAS 29710-98-3 identifier is frequently searched in scientific databases, reflecting its importance in specialized chemical applications.

From a chemical perspective, 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1) exhibits excellent thermal stability and solubility characteristics. These properties make it particularly valuable in formulations requiring high-performance surfactants. The compound's cationic nature contributes to its strong affinity for negatively charged surfaces, a feature that has been exploited in various technical applications. Researchers investigating surface modification techniques often reference this compound due to its predictable behavior at interfaces.

The applications of CAS 29710-98-3 span multiple industries. In the field of nanomaterial synthesis, it serves as an effective stabilizer and structure-directing agent. The compound's ability to form micellar structures has been utilized in the preparation of uniform nanoparticles with controlled size distributions. Additionally, its biocompatible surfactant properties have attracted attention in pharmaceutical research, particularly in drug delivery system development.

Market analysis indicates growing demand for specialty quaternary ammonium compounds like 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide. The global shift toward high-value chemical products has created new opportunities for manufacturers of such specialized surfactants. Industry reports suggest that the market for performance surfactants is expected to grow steadily, driven by advancements in material science and increasing applications in technical fields.

Recent scientific publications have highlighted innovative uses of CAS 29710-98-3 in advanced material fabrication. Researchers have demonstrated its effectiveness in creating ordered mesoporous materials with tunable pore sizes. The compound's self-assembly properties make it particularly valuable for designing nanostructured materials with specific characteristics. These developments align with current interests in smart materials and functional surfaces, topics that frequently appear in scientific literature and patent applications.

Quality control and characterization of 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1) typically involve advanced analytical techniques. Common methods include nuclear magnetic resonance (NMR) spectroscopy for structural verification and high-performance liquid chromatography (HPLC) for purity assessment. The compound's surface tension measurements and critical micelle concentration (CMC) are important parameters that determine its performance in various applications.

Environmental considerations regarding quaternary ammonium compounds have led to increased research into the biodegradation pathways of materials like CAS 29710-98-3. While these compounds offer excellent performance characteristics, their environmental fate has become an important consideration in product development. Current research focuses on understanding the ecological impact of such surfactants and developing strategies to mitigate potential environmental concerns.

The synthesis of 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide typically involves the quaternization of tertiary amines with alkyl halides. Process optimization has been a focus area for manufacturers aiming to improve yield and purity while reducing production costs. Recent advances in green synthesis methods have explored alternative reaction conditions that minimize energy consumption and waste generation.

From a regulatory standpoint, CAS 29710-98-3 is subject to standard chemical handling and storage requirements. Proper documentation including safety data sheets (SDS) is essential for compliance with international chemical regulations. Users should consult the most recent regulatory information when handling this compound, as requirements may vary by region and application.

Future research directions for 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (1:1) include exploring its potential in emerging technologies such as molecular electronics and advanced coatings. The compound's ability to organize at interfaces makes it a promising candidate for developing novel functional materials. Additionally, investigations into its biological interactions may open new avenues for biomedical applications.

In conclusion, 1-Dodecanaminium,N,N-didodecyl-N-methyl-, iodide (CAS 29710-98-3) represents an important class of specialty surfactants with diverse applications across multiple industries. Its unique combination of surface-active properties and structural characteristics continues to make it valuable for both current applications and future technological developments. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile compound.